2-(Cyclohexylmethyl)-5-methoxyphenol

• Molecular Formula: C14H20O2
• Molecular Weight: 220.31 g/mol
• IUPAC Name: 2-(cyclohexylmethyl)-5-methoxyphenol
• InChI: InChI=1S/C14H20O2/c1-16-13-8-7-12(14(15)10-13)9-11-5-3-2-4-6-11/h7-8,10-11,15H,2-6,9H2,1H3
• InChI Key: YXJQEXDYBYKQRZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CC2CCCCC2)O

Description

2-(Cyclohexylmethyl)-5-methoxyphenol is a phenolic compound characterized by a 5-methoxyphenol core substituted with a cyclohexylmethyl group at the 2-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Cyclohexylmethyl)-5-methoxyphenol can be achieved through several methods. One common approach involves the Williamson Ether Synthesis, where an alkyl halide undergoes nucleophilic substitution by an alkoxide to form an ether . Another method involves the Suzuki–Miyaura coupling, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction .

Industrial Production Methods

Industrial production of 2-(Cyclohexylmethyl)-5-methoxyphenol typically involves large-scale chemical processes that ensure high yield and purity. These methods often utilize advanced catalytic systems and optimized reaction conditions to achieve efficient synthesis.

Chemical Reactions Analysis

Types of Reactions

2-(Cyclohexylmethyl)-5-methoxyphenol undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, resulting in reduced products.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The reaction conditions vary depending on the desired product and the specific reaction being carried out.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction may produce alcohols. Substitution reactions can lead to the formation of various substituted phenols.

Scientific Research Applications

2-(Cyclohexylmethyl)-5-methoxyphenol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: It is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(Cyclohexylmethyl)-5-methoxyphenol involves its interaction with specific molecular targets and pathways. For example, it may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Structural Analogues and Key Differences

The following table summarizes critical differences between 2-(Cyclohexylmethyl)-5-methoxyphenol and its analogs:

Compound Name (ID Reference)	Substituent(s)	Molecular Formula	Key Properties/Bioactivities	Structural Features
2-(Cyclohexylmethyl)-5-methoxyphenol	Cyclohexylmethyl	C₁₄H₂₀O₂	High lipophilicity (inferred)	Bulky aliphatic substituent; no hydrogen-bonding donors
2-[(4-Ethoxyphenyl)iminomethyl]-5-methoxyphenol ()	Iminomethyl, 4-ethoxy	C₁₆H₁₇NO₃	Antimicrobial potential; planar structure	Strong intramolecular O–H···N hydrogen bond; near-planar conformation
Cannabistilbene I (146) ()	Isoprenyl, hydroxyl	C₂₄H₃₀O₃	Cannabinoid-related activity	Dihydrostilbene backbone; prenylated side chain
2-(5-(3,4-Dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl)-5-methoxyphenol ()	Pyrazolic chalcone	C₁₉H₂₀N₂O₄	Antioxidant (89.64% DPPH scavenging)	Chalcone-pyrazole hybrid; multiple methoxy groups
2-(4-Hydroxy-2-methoxybenzyl)-5-methoxyphenol ()	Benzyl (hydroxy, methoxy)	C₁₅H₁₆O₄	DPPH radical scavenging	Ortho-substituted benzyl group; dual methoxy/hydroxy groups
Schiff base-linked 1,2,3-triazole derivatives ()	Fluorophenyl/chlorophenyl triazole	C₁₇H₁₄FN₃O₂/C₁₇H₁₄ClN₃O₂	Cytotoxic (IC₅₀: 45.1–78.9 µM)	Triazole ring; halogen substituents enhance bioactivity

Physicochemical Properties

• Lipophilicity: The cyclohexylmethyl group increases logP compared to analogs with polar substituents (e.g., hydroxyl or iminomethyl groups).
• Solubility: Hydrogen-bonding capacity in Schiff bases () enhances aqueous solubility, whereas the cyclohexylmethyl analog is likely more soluble in nonpolar solvents.
• Stability : Intramolecular hydrogen bonds in Schiff bases () improve thermal stability, while the cyclohexylmethyl group may confer oxidative stability due to steric hindrance.